5-bromo-6-chloro-N-methylpyrimidin-4-amine

• IUPAC Name: 5-bromo-6-chloro-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C5H5BrClN3/c1-8-5-3(6)4(7)9-2-10-5/h2H,1H3,(H,8,9,10)
• InChI Key: MPTOKOBUEJUSIS-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=NC=N1)Cl)Br
• Molecular Formula: C5H5BrClN3
• Molecular Weight: 222.47 g/mol

Description

“5-bromo-6-chloro-N-methylpyrimidin-4-amine” is a chemical compound with the molecular formula C5H5BrClN3. It has a molecular weight of 222.47. It is used for research purposes.

Molecular Structure Analysis

The crystal structure of a similar compound, “6-chloro-N-methylpyrimidin-4-amine”, has been studied. The asymmetric unit of the title crystal structure is shown in the figure. Adjacent molecules pairwise form a dimer due to intermolecular N3—H3⋯N1 hydrogen bonds. The bond length of H3⋯N1 is 2.15 Å typical for weak NH⋯N hydrogen bond.

Physical And Chemical Properties Analysis

“this compound” is a colorless block with a molecular weight of 222.47. Unfortunately, other physical and chemical properties like boiling point, melting point, and solubility are not available in the sources.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Regioselective Reactions : A study by Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, resulting in the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine. This study highlights the significance of the compound in selective chemical synthesis processes (Doulah et al., 2014).

• Crystallography and Molecular Docking : A study by Aayisha et al. (2019) explored the molecular structure of similar pyrimidin-amine compounds using various techniques like FT-IR, FT-Raman, and NMR. The research provided valuable insights into the chemical and electronic properties of these compounds, which is essential for understanding their applications in various scientific fields (Aayisha et al., 2019).

• Amination Mechanisms : Valk et al. (2010) presented evidence on the ANRORC mechanism in the amination of substituted halogenoaza-aromatics with potassium amide in liquid ammonia, including compounds structurally similar to 5-bromo-6-chloro-N-methylpyrimidin-4-amine. This provides a deeper understanding of the amination processes involving such compounds (Valk et al., 2010).

Synthesis of Derivatives and Potential Applications

• Derivative Synthesis : Bakavoli et al. (2006) described a method to obtain 4-amino-5-bromo-2-substituted-aminopyrimidines from 5-bromo-2,4-dichloro-6-methylpyrimidine, showcasing the potential of this compound in the synthesis of various derivatives (Bakavoli et al., 2006).

• Thiadiazine Derivatives : Rahimizadeh et al. (2007) demonstrated the synthesis of pyrimido[4,5-e][1,3,4]thiadiazine derivatives using a compound derived from 5-bromo-2,4-dichloro-6-methylpyrimidine. This research highlights the role of this compound in creating novel chemical structures with potential applications in various scientific areas (Rahimizadeh et al., 2007).

• Suzuki Cross-Coupling Reaction : A study by Ahmad et al. (2017) utilized a similar pyrimidine compound in Suzuki cross-coupling reactions to synthesize novel pyridine derivatives, showcasing the versatility of this compound in advanced organic synthesis (Ahmad et al., 2017).

• Lipoxygenase Inhibitors : Asghari et al. (2015) synthesized a series of compounds using a derivative of this compound and evaluated them as potential inhibitors of 15-lipoxygenase, indicating potential therapeutic applications (Asghari et al., 2015).

Safety and Hazards

The safety and hazards of “5-bromo-6-chloro-N-methylpyrimidin-4-amine” are not specified in the available sources.